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Compound of Interest

Compound Name: 2-(3,4-Difluorophenyl)oxirane

Cat. No.: B176440

A Technical Guide to the Physical Properties of 2-
(3,4-Difluorophenyl)oxirane

This technical guide provides a comprehensive overview of the known physical properties of 2-
(3,4-Difluorophenyl)oxirane, with a specific focus on its boiling point and solubility. The
information is intended for researchers, scientists, and professionals in the field of drug
development and organic synthesis. This document outlines available data, details relevant
experimental methodologies, and presents key chemical synthesis pathways.

Physical and Chemical Properties

2-(3,4-Difluorophenyl)oxirane is a fluorinated organic compound featuring an oxirane
(epoxide) ring attached to a difluorophenyl group. Its chemical structure is fundamental to its
reactivity and utility as a synthetic intermediate.
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Property Value Source
Molecular Formula CsHeF20 [1112]
Molecular Weight 156.13 g/mol [11[2][3]
Boiling Point 186.8 + 40.0 °C (Predicted) [3]
210-215 °C (Estimated) [1]

Solubility Soluble in organic solvents. [4]

Miscible in THF, DCM, ethanol.  [1]

Experimental Protocols

While specific experimental data for the determination of the physical properties of 2-(3,4-
Difluorophenyl)oxirane are not extensively detailed in the public domain, standard
methodologies for compounds of this class are well-established. The following protocols
describe how these properties would be determined.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a small sample of 2-(3,4-Difluorophenyl)oxirane, the micro-boiling point method
using a Thiele tube is a suitable technique.[5]

Apparatus:

e Thiele tube

e Thermometer

o Small test tube or sample vial

e Capillary tube (sealed at one end)

e Heating source (e.g., Bunsen burner or oil bath)

o Sample of 2-(3,4-Difluorophenyl)oxirane
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Procedure:

A small amount of 2-(3,4-Difluorophenyl)oxirane is placed into the small test tube.

The capillary tube is placed inside the test tube with the open end down.

The test tube is attached to the thermometer, ensuring the sample is level with the
thermometer bulb.

This assembly is placed in the Thiele tube containing a high-boiling point liquid (e.g., mineral
oil).

The Thiele tube is gently heated, and as the temperature rises, air trapped in the capillary
tube will be expelled, seen as a stream of bubbles.

Heating is continued until a steady stream of bubbles emerges from the capillary tube.

The heat source is then removed, and the apparatus is allowed to cool.

The boiling point is the temperature at which the bubbling stops and the liquid is drawn into
the capillary tube.[6]

For larger sample volumes, a distillation or reflux setup can be used to determine the boiling

point.[5]

Solubility Determination

The solubility of 2-(3,4-Difluorophenyl)oxirane in various organic solvents can be determined

through standardized laboratory procedures.

Apparatus:

e Test tubes or vials

o Graduated pipettes or syringes

o \ortex mixer or shaker
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» A selection of organic solvents (e.g., tetrahydrofuran (THF), dichloromethane (DCM),
ethanol, acetone, etc.)

e Sample of 2-(3,4-Difluorophenyl)oxirane

Procedure:

o A measured volume (e.g., 1 mL) of the selected solvent is added to a test tube.

e Asmall, measured amount of 2-(3,4-Difluorophenyl)oxirane is added to the solvent.

e The mixture is agitated using a vortex mixer or shaker until the solute is fully dissolved or no
further dissolution is observed.

« If the compound dissolves completely, further aliquots are added until the solution becomes
saturated (i.e., solid material remains undissolved).

e The solubility can be qualitatively described (e.g., soluble, partially soluble, insoluble) or
quantitatively determined by measuring the amount of solute dissolved in a given volume of
solvent to create a saturated solution.[7]

Synthesis and Applications

2-(3,4-Difluorophenyl)oxirane is a key intermediate in the synthesis of various pharmaceutical
compounds. A common synthetic route involves the cyclization of a precursor followed by
kinetic resolution.
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Caption: Synthetic workflow for 2-(3,4-Difluorophenyl)oxirane.

One of the notable applications of (S)-2-(3,4-Difluorophenyl)oxirane is its role as a crucial
building block in the synthesis of Ticagrelor, a P2Y12 receptor antagonist used to prevent
thrombotic events.[1]
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Caption: Role of 2-(3,4-Difluorophenyl)oxirane in Ticagrelor synthesis.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical properties of 2-(3,4-Difluorophenyl)oxirane
(boiling point, solubility)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b176440#physical-properties-of-2-3-4-difluorophenyl-
oxirane-boiling-point-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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